1-(3-Chloropropyl)piperidine hydrochloride
Overview
Description
“1-(3-Chloropropyl)piperidine hydrochloride” is a compound with the empirical formula C8H16ClN and a molecular weight of 161.67 . It is used in the preparation of Triazolotriazine derivatives as A2A receptor antagonists . The chemical formula is C8H16CIN and the molecular weight is 198.13 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES string ClCCCN1CCCCC1 . The compound is a monohydrochloride .
Physical and Chemical Properties Analysis
The compound is a solid with a melting point of 219-223 °C . It is soluble in water .
Scientific Research Applications
Cytotoxic and Anticancer Agents
1-(3-Chloropropyl)piperidine hydrochloride derivatives have been investigated for their potential as cytotoxic and anticancer agents. In a study by Dimmock et al. (1998), compounds related to piperidines exhibited significant cytotoxicity against murine and human tumor cells, indicating their potential in cancer therapy (Dimmock et al., 1998).
Biochemical Studies
Piperidine hydrochloride compounds have been studied for their biochemical properties. Burgos et al. (1992) synthesized and analyzed various piperidine derivatives for their conformational and biochemical attributes, contributing to a deeper understanding of these compounds (Burgos et al., 1992).
Impurity Identification in Pharmaceuticals
Liu et al. (2020) identified and quantified impurities in cloperastine hydrochloride, a piperidine derivative, highlighting the importance of understanding the impurity profile in pharmaceuticals (Liu et al., 2020).
Synthetic Applications
The synthesis of 1-(3-Chlorophenyl)-4-(3-Chloropropyl)-Piperazine Hydrochloride, a related compound, demonstrates the versatility of piperidine derivatives in chemical synthesis, as described by Mai (2005) (Mai, 2005).
Carbonic Anhydrase Inhibition
Unluer et al. (2016) studied the carbonic anhydrase inhibitory activities of Mannich bases with piperidine moieties, which could have implications in medicinal chemistry (Unluer et al., 2016).
Anti-Acetylcholinesterase Activity
Sugimoto et al. (1990) synthesized piperidine derivatives and evaluated them for anti-acetylcholinesterase activity, which is significant for neuropharmacological research (Sugimoto et al., 1990).
Cyclopropanone Equivalents in Synthesis
Wasserman et al. (1989) used piperidino derivatives from 3-chloropropionic acid as cyclopropanone equivalents in synthetic applications, showcasing the compound's utility in organic synthesis (Wasserman et al., 1989).
Molecular Structure Analysis
Szafran et al. (2007) characterized 4-carboxypiperidinium chloride, a related compound, to understand its molecular and crystal structure (Szafran et al., 2007).
Metabolic Activity in Obesity Research
Massicot et al. (1985) explored the metabolic activity of a piperidine derivative in obese rats, contributing to obesity research (Massicot et al., 1985).
Fluorescent Sensors for Metal Ions
Wang et al. (2014) developed hydrazide-based fluorescent sensors with piperidinyl moieties for detecting metal ions, demonstrating the application of piperidine derivatives in analytical chemistry (Wang et al., 2014).
Antimicrobial Activities
Ovonramwen et al. (2019) synthesized and evaluated a piperidine derivative for its antimicrobial properties, highlighting the potential of these compounds in combating microbial infections (Ovonramwen et al., 2019).
Organosilicon Compounds
Lukevits et al. (1969) synthesized piperidinosilanes, demonstrating the integration of piperidine structures in organosilicon chemistry (Lukevits et al., 1969).
Feeding Behavior Study
Massicot et al. (1984) studied the effect of a piperidine derivative on feeding behavior, contributing to the understanding of appetite control (Massicot et al., 1984).
Safety and Hazards
Future Directions
While specific future directions for “1-(3-Chloropropyl)piperidine hydrochloride” are not detailed in the search results, piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “this compound”, is an important task of modern organic chemistry .
Properties
IUPAC Name |
1-(3-chloropropyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16ClN.ClH/c9-5-4-8-10-6-2-1-3-7-10;/h1-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBOBUDMMFXRNDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCCCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70203187 | |
Record name | Piperidine, 1-(3-chloropropyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70203187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5472-49-1 | |
Record name | Piperidine, 1-(3-chloropropyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5472-49-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperidine, 1-(3-chloropropyl)-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005472491 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5472-49-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28334 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Piperidine, 1-(3-chloropropyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70203187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3-chloropropyl)piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.375 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Feasible Synthetic Routes
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